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Compound of Interest

Compound Name:
1-Amino-2-methylpropan-2-ol

hydrochloride

Cat. No.: B112444 Get Quote

An In-depth Technical Guide to 1-Amino-2-
methylpropan-2-ol Hydrochloride
This technical guide provides a comprehensive overview of the chemical structure, properties,

and analysis of 1-Amino-2-methylpropan-2-ol hydrochloride. It is intended for researchers,

scientists, and professionals in drug development who require detailed information on this

compound.

Chemical Structure and Identification
1-Amino-2-methylpropan-2-ol hydrochloride is the hydrochloride salt of the organic

compound 1-Amino-2-methylpropan-2-ol. The presence of the hydrochloride makes it a more

stable, crystalline solid compared to its free base, which is a liquid.

IUPAC Name: 1-amino-2-methylpropan-2-ol;hydrochloride[1] Synonyms: 1-Amino-2-methyl-2-

propanol Hydrochloride, 2-Hydroxyisobutylamine Hydrochloride[2] CAS Number: 30533-50-7[1]

Molecular Formula: C₄H₁₂ClNO[2] Molecular Weight: 125.60 g/mol [2]

Below is a 2D representation of the chemical structure:

Caption: 2D chemical structure of 1-Amino-2-methylpropan-2-ol Hydrochloride.
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Physicochemical and Spectroscopic Data
Detailed experimental data for 1-Amino-2-methylpropan-2-ol hydrochloride is not widely

available in the public domain. The following tables summarize the available data for the

hydrochloride salt, its free base (1-Amino-2-methylpropan-2-ol), and its structural isomer (2-

Amino-2-methyl-1-propanol) for comparative purposes.

Physicochemical Properties

Property
1-Amino-2-
methylpropan-2-ol
Hydrochloride

1-Amino-2-
methylpropan-2-ol
(Free Base)

2-Amino-2-methyl-
1-propanol
(Isomer)

CAS Number 30533-50-7 2854-16-2 124-68-5

Molecular Formula C₄H₁₂ClNO C₄H₁₁NO[3] C₄H₁₁NO

Molecular Weight 125.60 g/mol 89.14 g/mol [3] 89.14 g/mol [4]

Appearance
White to off-white

solid
Liquid/Oil[3] Low Melting Solid[4]

Melting Point Not available 8.72°C (estimate)[5] 24-28 °C[4]

Boiling Point Not available 150-150.5 °C[5] 165 °C[4]

Solubility Not available

Slightly soluble in

Chloroform, Ethyl

Acetate

Miscible with water[4]

pKa Not available
12.99 ± 0.50

(predicted)
9.7 (at 25°C)[4]

Spectroscopic Data
No experimental spectra for 1-Amino-2-methylpropan-2-ol hydrochloride were found. The

following data is for the free base, 1-Amino-2-methylpropan-2-ol.
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Spectrum
Data for 1-Amino-2-methylpropan-2-ol
(Free Base)

¹H NMR
(300 MHz, CDCl₃) δ: 2.60 (s, 2H), 1.69 (s, 6H)

[3]

¹³C NMR Data not available

IR Spectrum Data not available

Mass Spectrum Data not available

Synthesis
1-Amino-2-methylpropan-2-ol hydrochloride is synthesized from its free base, 1-Amino-2-

methylpropan-2-ol. The free base can be synthesized from acetone cyanohydrin.

A general laboratory-scale synthesis of the free base involves the reduction of acetone

cyanohydrin using a reducing agent like lithium aluminum hydride in an appropriate solvent

such as tetrahydrofuran.[3] The resulting 1-Amino-2-methylpropan-2-ol can then be treated with

hydrochloric acid to form the hydrochloride salt.
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Synthesis Workflow

Acetone Cyanohydrin

Reduction
(e.g., LiAlH4 in THF)

1-Amino-2-methylpropan-2-ol

Treatment with HCl

1-Amino-2-methylpropan-2-ol HCl

Click to download full resolution via product page

Caption: General synthesis workflow for 1-Amino-2-methylpropan-2-ol hydrochloride.

Analytical Methods
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Specific, validated analytical methods for the quantitative analysis of 1-Amino-2-
methylpropan-2-ol hydrochloride are not readily available. However, methods for the

analysis of its structural isomer, 2-Amino-2-methyl-1-propanol, can be adapted. High-

Performance Liquid Chromatography (HPLC) is a suitable technique.

Adapted HPLC Method
This protocol is adapted from a method for a related amino alcohol and would require validation

for 1-Amino-2-methylpropan-2-ol hydrochloride.

Instrumentation:

High-Performance Liquid Chromatograph (HPLC)

UV Detector

C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm)

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphoric acid

1-Amino-2-methylpropan-2-ol hydrochloride reference standard

Chromatographic Conditions:

Mobile Phase: A gradient of acetonitrile and water with a phosphoric acid modifier.

Flow Rate: 1.0 mL/min

Detection Wavelength: 210 nm

Injection Volume: 10 µL

Column Temperature: 30 °C
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Procedure:

Standard Preparation: Prepare a stock solution of the reference standard in the mobile

phase and then a series of dilutions to create a calibration curve.

Sample Preparation: Dissolve the sample containing 1-Amino-2-methylpropan-2-ol
hydrochloride in the mobile phase, filter, and dilute as necessary to fall within the

calibration range.

Analysis: Inject the standards and samples into the HPLC system.

Quantification: Determine the concentration of the analyte in the samples by comparing

the peak area with the calibration curve.
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HPLC Analysis Workflow

Prepare Reference Standards

HPLC Analysis
(C18 Column, UV Detection)

Prepare Sample Solutions

Data Acquisition
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(Calibration Curve)

Report Results
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Caption: A typical workflow for the quantitative analysis by HPLC.

Applications and Biological Relevance
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1-Amino-2-methylpropan-2-ol and its derivatives are utilized as intermediates in the synthesis

of more complex molecules, including active pharmaceutical ingredients (APIs).[6] It is noted as

an intermediate in the preparation of metabolites for certain drugs, making it valuable in drug

metabolism studies and for the synthesis of reference standards.[6]

There is no direct evidence in the searched literature to suggest the involvement of 1-Amino-2-
methylpropan-2-ol hydrochloride in specific signaling pathways.

Conclusion
1-Amino-2-methylpropan-2-ol hydrochloride is a chemical compound with applications as

an intermediate in pharmaceutical and chemical synthesis. While detailed experimental data for

the hydrochloride salt itself is limited, information on its free base and structural isomer

provides valuable insights into its properties and potential analytical approaches. Further

research is needed to fully characterize the physicochemical and spectroscopic properties of 1-
Amino-2-methylpropan-2-ol hydrochloride and to develop and validate specific analytical

methods for its quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b112444#1-amino-2-methylpropan-2-ol-hydrochloride-
chemical-structure-and-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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